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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzamide

Cat. No.: B127740

Disclaimer: As of the last update, a comprehensive Safety Data Sheet (SDS) for 4-Bromo-2-
fluorobenzamide (CAS No. 292621-45-5) with complete quantitative physical, chemical, and
toxicological data is not readily available in the public domain. The following guide has been
compiled using the available specific hazard information for 4-Bromo-2-fluorobenzamide and
supplemented with data from structurally analogous compounds, namely 4-Bromo-2-
fluorobenzoic acid and 4-Bromo-2-fluorobenzaldehyde. This guide is intended for use by
trained professionals in a laboratory setting and should be used in conjunction with a thorough
risk assessment and adherence to all applicable safety regulations.

Chemical Identification and Properties

This section outlines the known identifiers and physical and chemical properties of 4-Bromo-2-
fluorobenzamide. Where specific data is unavailable, this is noted.
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Property

Value

Source

Chemical Name

4-Bromo-2-fluorobenzamide

N/A

CAS Number 292621-45-5 Thermo Fisher Scientific
Molecular Formula C7HsBrFNO Synquest Labs
Molecular Weight 218.03 g/mol Thermo Fisher Scientific
Appearance Solid (assumed based on N/A

analogous compounds)
Melting Point 151-153 °C [H52336] CAS 292621-45-5
Boiling Point Data not available N/A
Solubility Data not available N/A
Vapor Pressure Data not available N/A
Density Data not available N/A

Hazard Identification and GHS Classification

4-Bromo-2-fluorobenzamide is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class

Hazard Category

Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3

Tract Irritation)

irritation

Signal Word: Warning

Hazard Pictograms:
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Personal Protective Equipment (PPE)

Due to the hazardous nature of 4-Bromo-2-fluorobenzamide, appropriate personal protective

equipment must be worn at all times when handling this substance. The following table

provides minimum PPE recommendations based on the known hazards and information from

analogous compounds.

PPE Category

Minimum Requirement

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety
goggles.

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166. A
face shield may be necessary
for operations with a high risk

of splashing.

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use.

Skin and Body Protection

Laboratory coat.

Wear appropriate protective
clothing to prevent skin

exposure.

Respiratory Protection

Not generally required for
small quantities in a well-

ventilated area.

A NIOSH-approved respirator
(e.g., N95 dust mask) should
be used if dust is generated or

if ventilation is inadequate.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling:
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e Minimize dust generation and accumulation.

» Avoid breathing dust, vapor, mist, or gas.

e Avoid contact with eyes, skin, and clothing.

o Keep container tightly closed when not in use.

o Use with adequate ventilation, preferably in a chemical fume hood.
e Wash hands thoroughly after handling.

e Wash contaminated clothing before reuse.

Storage:

o Store in a cool, dry, well-ventilated area.

o Keep container tightly closed.

o Store away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In case of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Protocol

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation I L .
respiration. If breathing is difficult, give oxygen.

Get medical aid.

Get medical aid. Flush skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.

Never give anything by mouth to an
) unconscious person. Get medical aid. Do NOT
Ingestion i . i )
induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.

Emergency Procedures

Accidental Release:

Evacuate the area of all unnecessary personnel.

o Ventilate the area of the spill.

o Wear appropriate Personal Protective Equipment (PPE) as outlined in Section 3.
o Contain the spill. Avoid generating dust.

¢ Clean up: Carefully sweep or vacuum up the material and place it into a suitable, labeled
disposal container.

o Decontaminate the spill area with a suitable cleaning agent.

» Dispose of waste in accordance with local, state, and federal regulations.
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Fire-Fighting Measures:

» Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.

o Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.

Experimental Protocols
Risk Assessment Workflow

A thorough risk assessment should be conducted before handling 4-Bromo-2-
fluorobenzamide. The following workflow outlines the key steps.
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Risk Assessment Workflow for Handling 4-Bromo-2-fluorobenzamide

Preparation Phase

Gather Information
(SDS of compound and analogs)

A

Identify Hazards
(H315, H319, H335)

\ 4

Assess Risks
(Exposure potential, severity)

/ Contro‘ 'Measures

Select Appropriate PPE Implement Engineering Controls Establish Administrative Controls
(Gloves, Goggles, Lab Coat) (Fume Hood) (SOPs, Training)

Executicn Phase

Perform Experiment
(Safe Handling Protocols)

\

Proper Waste Disposal

Reviev;'Phase

Review Incidents/Exposures

A

Update Protocol as Needed
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Risk Assessment Workflow
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General Handling Protocol

e Preparation:
o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
o Verify that an eyewash station and safety shower are accessible and operational.
o Don the appropriate PPE as specified in Section 3.
e Weighing and Transfer:
o Use a dedicated, clean spatula and weigh boat.
o Handle the solid material gently to minimize dust generation.
o Perform all weighing and transfer operations within the fume hood.
» Dissolution (if applicable):
o Slowly add the solid 4-Bromo-2-fluorobenzamide to the solvent with stirring.
o Keep the container covered as much as possible during the dissolution process.

e Post-Handling:

[¢]

Thoroughly decontaminate all equipment used with an appropriate solvent.

Clean the work area.

[e]

(¢]

Properly dispose of all waste, including contaminated gloves and weigh boats, in a
designated hazardous waste container.

o

Wash hands thoroughly with soap and water.

Visualization of First Aid Procedures

The following diagram illustrates the logical flow of first aid measures based on the route of
exposure.
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First Aid Measures for 4-Bromo-2-fluorobenzamide Exposure

Exposure Occurs

Routes of Exposure

Ingestion Skin Contact Inhalation Eye Contact
/ / Immediate ActioX: \
Rinse Mouth Remove Contaminated Clothing Move to Fresh Air Flush Eyes with Water for 15 min
Drink 2-4 Cups of Water/Milk Flush Skin with Water for 15 min Provide Oxygen/Atrtificial Respiration if Needed

N

Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Decision Flowchart

¢ To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 4-
Bromo-2-fluorobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b127740#4-bromo-2-fluorobenzamide-safety-and-
handling-precautions]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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